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Compound of Interest

Compound Name: Piridocaine Hydrochloride

Cat. No.: B10859276

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the known chemical properties and structural
information for Piridocaine Hydrochloride. The data presented herein is based on publicly
available chemical databases.

Core Chemical Properties and Identifiers

The following table summarizes the key chemical and structural identifiers for Piridocaine
Hydrochloride.[1][2][3] It is important to note that quantitative experimental data such as

melting point, boiling point, solubility, and pKa for Piridocaine Hydrochloride are not readily
available in the cited public resources.
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Property Value
Molecular Formula C14H20N202.CIH[1]
Molecular Weight 284.78 g/mol [1]
2-(piperidin-2-yl)ethyl 2-aminobenzoate
UPAC Name hy(dpr:chloridey) '
SMILES clcee(c(cl)C(=0)OCCC2CCCCN2)N.CI[1]

INChl=1S/C14H20N202.CIH/c15-13-7-2-1-6-
InChl 12(13)14(17)18-10-8-11-5-3-4-9-16-11,/h1-2,6-
7,11,16H,3-5,8-10,15H2;1H[1]

InChlKey AOTAYHZDDHTRBZ-UHFFFAOYSA-N[1]

Stereochemistry Racemic[1][2]

Lucaine, Beta-(2-piperidyl)ethyl o-
Common Synonyms ]
aminobenzoate[2]

Chemical Structure

The two-dimensional chemical structure of Piridocaine Hydrochloride is depicted below. This
visualization was generated based on its SMILES (Simplified Molecular-Input Line-Entry
System) representation.

Figure 1. 2D structure of Piridocaine Hydrochloride.

Experimental Protocols

A comprehensive search of available scientific literature and chemical databases did not yield
specific, detailed experimental protocols for the synthesis or analysis of Piridocaine
Hydrochloride. While methods for related local anesthetic compounds such as lidocaine and
prilocaine are documented, these protocols are not directly applicable to Piridocaine
Hydrochloride and are therefore not included in this guide to maintain accuracy.

Further Research
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Professionals in drug development and research are encouraged to perform their own internal
experimental evaluations to determine the quantitative chemical properties of Piridocaine
Hydrochloride, such as its melting point, boiling point, solubility profile, and pKa. The
development of validated analytical methods, for instance using High-Performance Liquid
Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS), would be
essential for quality control and further research into this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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